Cas no 113234-27-8 (4-iodo-3,5-dimethyl-1,2-thiazole)

• Product Name: 4-iodo-3,5-dimethyl-1,2-thiazole
• CAS No: 113234-27-8
• MF: C₅H₆INS
• MW: 239.077311992645
• CID: 2880089
• PubChem ID: 13835454
• Update Time: 2025-05-20

4-iodo-3,5-dimethyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3,5-dimethylisothiazole
• 3,5-dimethyl-4-iodoisothiazole
• 4-iodo-3,5-dimethyl-1,2-thiazole

• Inchi： 1S/C5H6INS/c1-3-5(6)4(2)8-7-3/h1-2H3
• InChI Key： DWTDRHHKEYEGRX-UHFFFAOYSA-N
• SMILES： IC1C(C)=NSC=1C

Computed Properties

• Exact Mass: 238.92657g/mol
• Monoisotopic Mass: 238.92657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1

Additional information on 4-iodo-3,5-dimethyl-1,2-thiazole

4-Iodo-3,5-Dimethyl-1,2-Thiazole (CAS No. 113234-27-8): A Comprehensive Overview

4-Iodo-3,5-dimethyl-1,2-thiazole (CAS No. 113234-27-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodine atom and two methyl groups attached to a thiazole ring. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts distinct chemical and biological properties to the molecule.

The iodine substitution on the thiazole ring is particularly noteworthy due to its potential for various chemical transformations and its influence on the compound's reactivity and biological activity. The presence of the methyl groups further modulates the electronic and steric properties of the molecule, making it an attractive candidate for a wide range of applications.

In recent years, 4-iodo-3,5-dimethyl-1,2-thiazole has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. The iodine atom can be readily replaced by other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling. These reactions enable the synthesis of a diverse array of derivatives with tailored biological activities.

Research has shown that 4-iodo-3,5-dimethyl-1,2-thiazole derivatives exhibit promising pharmacological properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that certain derivatives of this compound demonstrated potent anti-inflammatory and anti-cancer activities. The thiazole ring's ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for drug design.

Beyond its applications in drug discovery, 4-iodo-3,5-dimethyl-1,2-thiazole has also been explored for its potential in materials science. The unique electronic properties of the thiazole ring make it suitable for use in organic electronics and photovoltaic materials. Recent advancements in this area have led to the development of novel materials with enhanced performance characteristics.

The synthesis of 4-iodo-3,5-dimethyl-1,2-thiazole typically involves multi-step processes that are well-documented in the literature. One common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone followed by iodination. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Optimizing these parameters is crucial for large-scale production and commercial applications.

In terms of safety and handling, 4-iodo-3,5-dimethyl-1,2-thiazole should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to follow guidelines for working with organic compounds to minimize exposure risks.

Overall, 4-iodo-3,5-dimethyl-1,2-thiazole (CAS No. 113234-27-8) represents a valuable chemical entity with diverse applications in research and industry. Its unique structural features and versatile reactivity make it an essential component in various scientific endeavors. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.